Methyl 4-(4-bromophenyl)piperazine-1-carboxylate
Overview
Description
“Methyl 4-(4-bromophenyl)piperazine-1-carboxylate” is an organic compound with the CAS Number: 841295-69-0 . It has a molecular weight of 299.17 .
Molecular Structure Analysis
The InChI code for this compound is1S/C12H15BrN2O2/c1-17-12(16)15-8-6-14(7-9-15)11-4-2-10(13)3-5-11/h2-5H,6-9H2,1H3 . This code provides a specific description of the compound’s molecular structure.
Scientific Research Applications
Organic Synthesis
“Methyl 4-(4-bromophenyl)piperazine-1-carboxylate” is used as a reagent and building block in several synthetic applications . It’s a common structural motif found in agrochemicals and pharmaceuticals, in part due to its ability to positively modulate the pharmacokinetic properties of a drug substance .
Medicinal Chemistry
This compound is often found in drugs or in bioactive molecules. Its widespread presence is due to different possible roles depending on the position in the molecule and on the therapeutic class .
Antibacterial Activity
Piperazine derivatives, including “Methyl 4-(4-bromophenyl)piperazine-1-carboxylate”, have shown promising antibacterial activity . They are being studied for their potential use in the development of new antibacterial drugs .
Antifungal Activity
Piperazine derivatives are also being explored for their antifungal properties . This makes “Methyl 4-(4-bromophenyl)piperazine-1-carboxylate” a potential candidate for the development of new antifungal medications .
Antipsychotic and Antidepressant Activity
Piperazine can be found in biologically active compounds for a variety of disease states, such as antipsychotic and antidepressant drugs . This suggests that “Methyl 4-(4-bromophenyl)piperazine-1-carboxylate” could potentially be used in the development of new treatments for mental health conditions .
Antitumor and Antidiabetic Activity
Piperazine derivatives have also been found to have antitumor and antidiabetic properties . This indicates that “Methyl 4-(4-bromophenyl)piperazine-1-carboxylate” could potentially be used in the development of new treatments for cancer and diabetes .
Potential Treatments for Neurological Disorders
The piperazine ring is a component in potential treatments for Parkinson’s and Alzheimer’s disease . This suggests that “Methyl 4-(4-bromophenyl)piperazine-1-carboxylate” could potentially be used in the development of new treatments for these neurological disorders .
Psychoactive Substances
Piperazine derivatives are also used as psychoactive substances used illegally for recreational purposes . While this is not a positive application, it is an important aspect of the compound’s use and impact on society .
Safety and Hazards
properties
IUPAC Name |
methyl 4-(4-bromophenyl)piperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrN2O2/c1-17-12(16)15-8-6-14(7-9-15)11-4-2-10(13)3-5-11/h2-5H,6-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJOUHUJVGDNKFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)N1CCN(CC1)C2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90681468 |
Source
|
| Record name | Methyl 4-(4-bromophenyl)piperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90681468 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
841295-69-0 |
Source
|
| Record name | Methyl 4-(4-bromophenyl)piperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90681468 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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